Cas no 62251-96-1 ((1S,2S)-2-ethyl-1-({[(3aS,6R,7aS)-6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydro-1H-inden-4-yl]carbonyl}amino)cyclopropanecarboxylic acid)

• Product Name: (1S,2S)-2-ethyl-1-({[(3aS,6R,7aS)-6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydro-1H-inden-4-yl]carbonyl}amino)cyclopropanecarboxylic acid
• CAS No: 62251-96-1
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 1636647
• PubChem ID: 91681
• Update Time: 2025-04-21

(1S,2S)-2-ethyl-1-({[(3aS,6R,7aS)-6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydro-1H-inden-4-yl]carbonyl}amino)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-ethyl-1-({[(3aS,6R,7aS)-6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydro-1H-inden-4-yl]carbonyl}amino)cyclopropanecarboxylic acid
• (1S,2S)-2-Ethyl-1-[[[(3aS,6R,7aS)-6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo-1H-inden-4-yl]carbonyl]amino]cyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 2-ethyl-1-[[[(3aS,6R,7aS)-6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo-1H-inden-4-yl]carbonyl]amino]-, (1S,2S)-
• Cyclopropanecarboxylic acid, 2-ethyl-1-(((6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo-1H-inden-4-yl)carbonyl)amino)-
• Coronatine, (+)-
• UNII-WCR4XUE8VB
• HY-N11420
• CS-0646203
• Cyclopropanecarboxylic acid, 2-ethyl-1-[[(6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo-1H-inden-4-yl)carbonyl]amino]-, [3aS-[3aalpha,4(1R*,2R*),6beta,7aalpha]]-
• CHEBI:80730
• Coronatine
• Q5172198
• (+)-coronatine
• WCR4XUE8VB
• (1S,2S)-1-[[(3aS,6R,7aS)-6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydroindene-4-carbonyl]amino]-2-ethylcyclopropane-1-carboxylic acid
• DTXSID20977826
• 62251-96-1
• DA-72344
• 2-ethyl-1-[(6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydroindene-4-carbonyl)amino]cyclopropane-1-carboxylic acid
• 2-ethyl-1-((6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydroindene-4-carbonyl)amino)cyclopropane-1-carboxylic acid
• (1S,2S)-1-(((3aS,6R,7aS)-6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydroindene-4-carbonyl)amino)-2-ethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C18H25NO4/c1-3-10-7-13-12(5-6-15(13)20)14(8-10)16(21)19-18(17(22)23)9-11(18)4-2/h8,10-13H,3-7,9H2,1-2H3,(H,19,21)(H,22,23)/t10-,11+,12+,13+,18+/m1/s1
• InChI Key： FMGBNISRFNDECK-CZSBRECXSA-N
• SMILES： OC([C@@]1(C[C@@H]1CC)NC(C1=C[C@H](CC)C[C@@H]2C(CC[C@@H]21)=O)=O)=O

Computed Properties

• Exact Mass: 319.17845
• Monoisotopic Mass: 319.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 565.2°C at 760 mmHg
• Flash Point: 295.6°C
• Refractive Index: 1.561
• Solubility: Almost insoluble (0.077 g/l) (25 º C),
• PSA: 83.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-alpha amino acids
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous